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REACTION_CXSMILES
|
[OH:1][CH2:2][CH2:3][NH:4][C:5](=[O:11])[O:6][C:7]([CH3:10])([CH3:9])[CH3:8].O[N:13]1[C:17](=[O:18])[C:16]2=[CH:19][CH:20]=[CH:21][CH:22]=[C:15]2[C:14]1=[O:23]>>[O:23]=[C:14]1[C:15]2[C:16](=[CH:19][CH:20]=[CH:21][CH:22]=2)[C:17](=[O:18])[N:13]1[O:1][CH2:2][CH2:3][NH:4][C:5](=[O:11])[O:6][C:7]([CH3:8])([CH3:10])[CH3:9]
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|
Name
|
|
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
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OCCNC(OC(C)(C)C)=O
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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|
Smiles
|
ON1C(C=2C(C1=O)=CC=CC2)=O
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|
Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Name
|
|
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Type
|
product
|
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Smiles
|
O=C1N(C(C2=CC=CC=C12)=O)OCCNC(OC(C)(C)C)=O
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Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
